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Compound of Interest

Compound Name: MBX-2982

Cat. No.: B1676256 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glucagon-like peptide-1 (GLP-1) is an incretin hormone that plays a crucial role in glucose

homeostasis by stimulating glucose-dependent insulin secretion, suppressing glucagon

release, and slowing gastric emptying.[1][2][3][4] As such, targeting the GLP-1 pathway is a key

strategy in the development of therapeutics for type 2 diabetes and obesity.[5] MBX-2982 is a

selective, orally-available agonist for the G protein-coupled receptor 119 (GPR119).[6][7]

GPR119 is expressed on pancreatic beta cells and enteroendocrine L-cells in the

gastrointestinal tract.[8] Activation of GPR119 on L-cells stimulates the release of GLP-1.[8][9]

This application note provides a detailed protocol for measuring GLP-1 secretion in response to

MBX-2982 using an in vitro cell-based assay.

Mechanism of Action: MBX-2982 Stimulation of
GLP-1 Secretion
MBX-2982 functions by binding to and activating GPR119 on the surface of enteroendocrine L-

cells. This activation stimulates a downstream signaling cascade, likely involving cyclic AMP

(cAMP), which culminates in the exocytosis of GLP-1-containing granules.[10] Preclinical data

indicate that MBX-2982 is a potent GPR119 agonist that stimulates the release of GLP-1 from

the gut.[8][9] Studies have also shown that GPR119-mediated GLP-1 secretion can occur in a

glucose-independent manner.[7][11]
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1. Seed Cells
(e.g., GLUTag, STC-1)

2. Incubate
(24-48 hours to reach confluence)

3. Wash & Starve
(Wash with buffer, then incubate in

serum-free buffer for 2 hours)

4. Treat with MBX-2982
(Various concentrations + controls.

Include DPP-IV inhibitor.)

5. Incubate
(e.g., 2 hours at 37°C)

6. Collect Supernatant
(Centrifuge to remove cells/debris)

7. Measure GLP-1
(Use ELISA or HTRF assay)

8. Analyze Data
(Normalize, plot dose-response curve)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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